N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-1H-indazole-3-carboxamide
• InChI: InChI=1S/C16H17N5O/c1-21(2)15-11(6-5-9-17-15)10-18-16(22)14-12-7-3-4-8-13(12)19-20-14/h3-9H,10H2,1-2H3,(H,18,22)(H,19,20)
• InChI Key: ATVWTAPSQQGOJG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide, also known as DMPI, is a synthetic compound that has been of interest to researchers due to its potential applications in various scientific fields.

Scientific Research Applications

N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has shown potential in various scientific fields such as cancer research, neuroscience, and drug discovery. In cancer research, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In neuroscience, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been used as a scaffold for developing new compounds with improved pharmacological properties.

Mechanism of Action

N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide exerts its effects by inhibiting specific enzymes involved in various cellular processes such as DNA replication and protein synthesis. It has been shown to inhibit the activity of enzymes such as CDKs and GSK-3β, which are involved in cell cycle regulation and neuronal signaling, respectively.
Biochemical and Physiological Effects:
N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been shown to have various biochemical and physiological effects depending on the specific enzyme it targets. In cancer cells, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been shown to induce cell cycle arrest and apoptosis, leading to decreased cell proliferation. In neuronal cells, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been shown to enhance neuronal survival and function by regulating signaling pathways involved in synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide has been shown to have high selectivity for specific enzymes, making it a useful tool for studying their functions. However, one limitation of N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide research, including the development of new compounds based on N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide's scaffold, the investigation of its potential use in treating various diseases, and the exploration of its effects on different cellular pathways. Additionally, further studies are needed to determine the optimal dosages and delivery methods for N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide in various experimental settings.
In conclusion, N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide is a synthetic compound with potential applications in various scientific fields. Its selective inhibition of specific enzymes makes it a useful tool for studying their functions, and its potential therapeutic effects make it a promising candidate for drug development. Further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

N-{[2-(dimethylamino)-3-pyridinyl]methyl}-1H-indazole-3-carboxamide can be synthesized by reacting 2-(dimethylamino)ethyl chloride with 1H-indazole-3-carboxylic acid in the presence of a base such as potassium carbonate. The resulting compound can then be purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.